(Cyclopentylethynyl)benzene

• Molecular Formula: C13H14
• Molecular Weight: 170.25 g/mol
• IUPAC Name: 2-cyclopentylethynylbenzene
• InChI: InChI=1S/C13H14/c1-2-6-12(7-3-1)10-11-13-8-4-5-9-13/h1-3,6-7,13H,4-5,8-9H2
• InChI Key: YKAZPRQVQOWSQV-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)C#CC2=CC=CC=C2

Description

"(Cyclopentylethynyl)benzene" is an aromatic compound featuring a benzene ring substituted with a cyclopentylethynyl group (a cyclopentyl moiety attached via an acetylene linkage). This structure combines the aromatic stability of benzene with the steric and electronic effects of the cyclopentylethynyl substituent.

The available materials focus on benzene and its interactions with platinum surfaces under electron-stimulated desorption (ESD) conditions .

Comparison with Similar Compounds

Comparison with Similar Compounds

Instead, studies focus on condensed benzene and its fragmentation under electron irradiation. Below is a summary of key findings for benzene and related systems, which may indirectly inform hypothetical comparisons:

2.1. Electron-Stimulated Desorption (ESD) of Condensed Benzene

• Mechanisms : ESD of benzene on Pt involves three primary processes:

  • Dissociative Electron Attachment (DEA) : Resonant electron capture forms transient negative ions (TNIs), leading to dissociation into anions (e.g., C₆H₅⁻, C₂H⁻) and neutrals .
  • Dipolar Dissociation (DD) : High-energy electrons induce charge separation, favoring lighter fragments (e.g., H⁺, CH₃⁺) due to kinetic energy distribution .
  • Dissociative Ionization (DI) : Ionization produces cations, but desorption is suppressed due to low kinetic energy and image-charge interactions with the Pt substrate .
• Energy and Thickness Dependence: Anion yields plateau above 2 monolayers (ML), while cation yields increase monotonically up to 12 ML due to reduced metal-substrate interactions at greater thicknesses . Anion desorption exceeds cation yields by two orders of magnitude, attributed to DEA dominance and metal-induced neutralization of cations .

2.2. Comparison with Other Aromatic Systems

The evidence briefly mentions ESD studies of thiophene , nitromethane , and DNA bases , highlighting differences in fragmentation pathways:

• Thiophene : Exhibits higher DEA cross-sections than benzene, producing S⁻ and CH₃⁻ fragments .
• Nitromethane: Generates NO⁻ and O⁻ via DEA, with neutral desorption pathways competing with ion formation .
• DNA Bases : Low-energy electrons induce strand breaks via DEA, emphasizing the role of substituents in directing fragmentation .

Hypothetical Comparison with "(Cyclopentylethynyl)benzene"

• Steric Effects : The bulky cyclopentylethynyl group could reduce adsorption efficiency on metal surfaces compared to benzene, altering ESD yields.
• Electronic Effects : The acetylene spacer may enhance π-conjugation, modifying electron attachment and dissociation thresholds.

Data Tables

Note: Tables are extrapolated from benzene studies due to lack of direct data.

Parameter	Benzene	Thiophene	Hypothetical (Cyclopentylethynyl)benzene
Primary ESD Mechanism	DEA (low energy), DD (high energy)	DEA-dominated	Likely DEA/DD with steric hindrance
Anion Yield	10³–10⁴ ions/electron (2 ML)	~10³ ions/electron	Reduced due to bulkier substituent
Cation Yield	~10¹ ions/electron (2 ML)	Negligible	Suppressed by neutralization